Cas no 1261232-39-6 ([1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride)

• Product Name: [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride
• CAS No: 1261232-39-6
• MF: C₁₀H₁₆ClFN₄
• MW: 246.712244033813
• CID: 2166389
• Update Time: 2025-10-20

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride
• SBB075039
• [1-(5-Fluoropyrimidin-2-yl)piperidin-3-yl]methylamine hydrochloride
• [1-(5-fluoropyrimidin-2-yl)(3-piperidyl)]methylamine, chloride

• Inchi： 1S/C10H15FN4.ClH/c1-12-9-3-2-4-15(7-9)10-13-5-8(11)6-14-10;/h5-6,9,12H,2-4,7H2,1H3;1H
• InChI Key： HUEXEUSCTSORAQ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=NC(=NC=1)N1CCCC(C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 41

Experimental Properties

• Color/Form: NA
• Flash Point: 112.8±19.4 °C

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride

Comprehensive Overview of [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride (CAS No. 1261232-39-6)

[1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride (CAS No. 1261232-39-6) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its piperidine and pyrimidine structural motifs, has garnered attention due to its unique chemical properties and broad applicability in medicinal chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting specific biological pathways.

The molecular structure of [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride features a 5-fluoropyrimidine ring, which enhances its binding affinity to certain enzymes and receptors. The presence of the hydrochloride salt improves its solubility, making it more suitable for formulation in various drug delivery systems. This compound is often discussed in the context of kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for fluorinated compounds like [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. The 5-fluoropyrimidine moiety, in particular, is a key feature in many FDA-approved drugs, underscoring its importance in modern pharmacology. Researchers are also investigating its potential in cancer therapy and neurodegenerative disease treatment, areas that dominate current scientific discourse.

The synthesis of [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These processes are optimized to ensure high yield and purity, critical for its application in high-throughput screening and preclinical studies. The compound’s CAS No. 1261232-39-6 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory submissions.

From a commercial perspective, [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale of production and purity requirements. Companies engaged in drug discovery and contract research often seek this compound for its versatility in scaffold design and lead optimization.

Looking ahead, the scientific community anticipates further exploration of [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride in emerging therapeutic areas. Its compatibility with combinatorial chemistry and fragment-based drug design positions it as a valuable tool for addressing unmet medical needs. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.